Cas no 2228600-57-3 (methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate
• CAS No: 2228600-57-3
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6235352
• PubChem ID: 165965636
• Update Time: 2025-10-28

methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate
• methyl 2-[1-(2-cyclopropylpropyl)cyclopropyl]-2-hydroxyacetate
• EN300-1730951
• 2228600-57-3

• Inchi： 1S/C12H20O3/c1-8(9-3-4-9)7-12(5-6-12)10(13)11(14)15-2/h8-10,13H,3-7H2,1-2H3
• InChI Key： BXGXJWWVCRHZLG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CC(C)C2CC2)CC1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate

Methyl 2-1-(2-Cyclopropylpropyl)cyclopropyl-2-Hydroxyacetate (CAS No. 2228600-57-3)

Methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate is a complex organic compound with the CAS registry number 2228600-57-3. This compound belongs to the class of esters and is characterized by its unique structural features, which include a cyclopropane ring system and a hydroxyl group. The molecule's structure makes it highly versatile, with potential applications in various fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate involves a multi-step process that typically begins with the preparation of the cyclopropane moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate cyclopropanation reactions, which are critical in forming the compound's core structure.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of a hydroxyl group and a methyl ester makes it amenable to further functionalization, enabling the creation of bioactive molecules with diverse pharmacological properties. Recent studies have highlighted its role in the synthesis of anti-inflammatory agents and antioxidants, where its structural flexibility plays a pivotal role in achieving desired biological activities.

In addition to its pharmaceutical applications, methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate has shown potential in the agrochemical industry. Its ability to act as a precursor for herbicides and insecticides has been explored in several research studies. For example, scientists have demonstrated that derivatives of this compound can exhibit selective toxicity against agricultural pests while maintaining low toxicity to non-target species.

The compound's stability under various environmental conditions has also been a subject of recent research. Studies have shown that methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate exhibits excellent resistance to hydrolysis and oxidation, making it suitable for use in formulations that require long-term stability. This property is particularly valuable in the development of slow-release drug delivery systems and long-lasting agricultural chemicals.

From an analytical standpoint, the characterization of methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These techniques have enabled precise determination of the compound's molecular structure and purity, ensuring high-quality standards in its production and application.

In conclusion, methyl 2-1-(2-cyclopropylpropyl)cyclopropyl-2-hydroxyacetate (CAS No. 228600573) is a versatile compound with significant potential across multiple industries. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemical research and development.